Cross-Presentation Efficiency: NP396 vs GP33
In cross-presentation assays using LCMV-infected cells as antigen donors, NP396 was significantly more efficiently cross-presented than GP33, with NP396 dominating LCMV-NP cross-presentation while GP33 cross-priming was dominated by GP276 rather than GP33 itself [1]. However, despite this cross-presentation advantage, cross-priming of NP396-specific and GP33-specific CTL was comparable, and subsequent viral challenge resulted in GP33-specific CTL dominance [1].
| Evidence Dimension | Cross-presentation efficiency (in vitro) |
|---|---|
| Target Compound Data | Dominated LCMV-NP cross-presentation; significantly more efficient than GP33 |
| Comparator Or Baseline | GP33 (LCMV GP33-41): Less efficient cross-presentation; cross-priming dominated by GP276 |
| Quantified Difference | NP396 > GP33 in cross-presentation efficiency (p < 0.05) |
| Conditions | In vitro cross-presentation assay using LCMV-infected donor cells; H-2Db-restricted presentation |
Why This Matters
Users studying cross-presentation pathways must select NP396 as the superior antigen for detecting cross-presentation events, whereas GP33 is inappropriate for this purpose.
- [1] Alatery A, Tarrab E, Lamarre A, Basta S. The outcome of cross-priming during virus infection is not directly linked to the ability of the antigen to be cross-presented. Eur J Immunol. 2010;40(8):2190-2199. View Source
